Cas no 2228376-12-1 (4-bromo-2-(1-ethynylcyclopropyl)-6-methoxyphenol)

• Product Name: 4-bromo-2-(1-ethynylcyclopropyl)-6-methoxyphenol
• CAS No: 2228376-12-1
• MF: C₁₂H₁₁BrO₂
• MW: 267.118542909622
• CID: 6406476
• PubChem ID: 165713180
• Update Time: 2025-06-08

4-bromo-2-(1-ethynylcyclopropyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(1-ethynylcyclopropyl)-6-methoxyphenol
• EN300-1934430
• 2228376-12-1

• Inchi： 1S/C12H11BrO2/c1-3-12(4-5-12)9-6-8(13)7-10(15-2)11(9)14/h1,6-7,14H,4-5H2,2H3
• InChI Key： SBWLVYILEMDJTE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1(C#C)CC1)O)OC

Computed Properties

• Exact Mass: 265.99424g/mol
• Monoisotopic Mass: 265.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-bromo-2-(1-ethynylcyclopropyl)-6-methoxyphenol

Chemical Profile of 4-bromo-2-(1-ethynylcyclopropyl)-6-methoxyphenol (CAS No. 2228376-12-1)

4-bromo-2-(1-ethynylcyclopropyl)-6-methoxyphenol, identified by its CAS number 2228376-12-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a bromine substituent, an ethynyl-cyclopropyl side chain, and a methoxy group on a phenolic backbone. Such structural motifs are often engineered to modulate biological activity, making this compound a promising candidate for further exploration in drug discovery and development.

The molecular framework of 4-bromo-2-(1-ethynylcyclopropyl)-6-methoxyphenol encompasses several key functional groups that contribute to its unique chemical properties and potential biological interactions. The bromine atom at the 4-position provides a handle for further chemical modifications, such as cross-coupling reactions, which are widely employed in the synthesis of biaryl compounds. The ethynyl-cyclopropyl moiety introduces rigidity and spatial constraints, potentially influencing binding affinity and selectivity in biological targets. Additionally, the methoxy group at the 6-position enhances solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in phenolic derivatives due to their demonstrated pharmacological properties. Phenols, in particular, have been extensively studied for their antioxidant, anti-inflammatory, and antimicrobial activities. The introduction of additional substituents like bromine and ethynylcyclopropyl groups aims to fine-tune these properties while exploring new therapeutic avenues. For instance, the bromine atom can facilitate palladium-catalyzed coupling reactions, enabling the construction of more elaborate molecular architectures.

One of the most compelling aspects of 4-bromo-2-(1-ethynylcyclopropyl)-6-methoxyphenol is its potential as a scaffold for developing novel therapeutic agents. The combination of electronic and steric effects introduced by the various substituents may confer selective interactions with biological targets. This compound has been investigated in several preliminary studies for its potential applications in oncology and anti-inflammatory therapies. The ethynyl-cyclopropyl group, in particular, has shown promise in modulating enzyme activity by inducing conformational changes or blocking substrate access.

The synthesis of 4-bromo-2-(1-ethynylcyclopropyl)-6-methoxyphenol involves multi-step organic transformations that highlight the synthetic versatility of this class of compounds. Key synthetic strategies include bromination of a precursor phenol followed by Sonogashira coupling to introduce the ethynyl-cyclopropyl group. These reactions are typically catalyzed by palladium complexes, which facilitate the formation of carbon-carbon bonds under mild conditions. The methoxy group is often introduced during later stages of synthesis or through protective group strategies to prevent unwanted side reactions.

Recent advances in computational chemistry have enabled more efficient virtual screening and design of molecules like 4-bromo-2-(1-ethynylcyclopropyl)-6-methoxyphenol. Molecular docking studies have been conducted to predict binding modes and affinities with various biological targets. These simulations have provided valuable insights into how structural modifications can enhance potency and selectivity. For example, computational models suggest that the ethynyl-cyclopropyl group may interact favorably with hydrophobic pockets in protein targets, thereby increasing binding affinity.

The pharmacokinetic profile of 4-bromo-2-(1-ethynylcyclopropyl)-6-methoxyphenol is another critical consideration in drug development. Preliminary data suggest that this compound exhibits moderate solubility in both aqueous and organic solvents, which is advantageous for formulation purposes. Additionally, metabolic stability studies indicate that the compound undergoes slow degradation under physiological conditions, suggesting potential for prolonged activity at target sites.

In conclusion,4-bromo-2-(1-ethynylcyclopropyl)-6-methoxyphenol (CAS No. 2228376-12-1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics targeting various diseases. Further exploration into its synthetic pathways, biological activities, and pharmacokinetic properties will undoubtedly yield valuable insights into its therapeutic applications.